6,6-Diethoxy-2-methyl-hex-4-yn-3-ol

• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol
• IUPAC Name: 6,6-diethoxy-2-methylhex-4-yn-3-ol
• InChI: InChI=1S/C11H20O3/c1-5-13-11(14-6-2)8-7-10(12)9(3)4/h9-12H,5-6H2,1-4H3
• InChI Key: TUVBTXGXFNNMEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#CC(C(C)C)O)OCC

Description

6,6-Diethoxy-2-methyl-hex-4-yn-3-ol is a useful research compound. Its molecular formula is C11H20O3 and its molecular weight is 200.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3,3-Diethoxy-propyne (1.82 g, 14.2 mmol) in THF (40 ml) was cooled to −78 C under N2. A solution of n-BuLi (2.0M in cyclohexane, 9.2 mL, 18.46 mmol) was added. After 30 min, Isobutyraldehyde (1.33 g, 18.46 mmol) in THF (10 ml) was added. After 3 h, the reaction was quenched by dilution with 1N HCl, warmed to room temperature and extracted into EtOAc. The organic layer was washed with brine, dried over sodium sulfate, filtered and evaporated to give product, 3.18 g (100%).